Cas no 920475-00-9 (N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide)

• Product Name: N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• CAS No: 920475-00-9
• MF: C₁₁H₁₃N₅O₂
• MW: 247.253221273422
• CID: 6511611
• Update Time: 2025-07-24

N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]acetamide

• Inchi： 1S/C11H13N5O2/c1-8(17)12-7-11-13-14-15-16(11)9-3-5-10(18-2)6-4-9/h3-6H,7H2,1-2H3,(H,12,17)
• InChI Key： RNNLTFSYROSTRQ-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(OC)C=C2)N=NN=1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide

Professional Introduction to N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide (CAS No. 920475-00-9)

N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide, a compound with the chemical identifier CAS No. 920475-00-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural composition of N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide incorporates a tetrazole moiety, which is known for its versatility in drug design and development.

The tetrazole ring, characterized by its four nitrogen atoms arranged in a cyclic structure, contributes to the unique pharmacological properties of this compound. Specifically, the presence of the tetrazole group enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation in medicinal chemistry. The methoxyphenyl group further modifies the electronic and steric properties of the molecule, influencing its binding affinity and metabolic stability.

Recent research in the field of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutics. The study of N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide aligns with this trend, as it exemplifies how structural modifications can lead to compounds with enhanced biological activity. For instance, studies have shown that derivatives of tetrazole exhibit potent inhibitory effects on various enzymes and receptors involved in inflammatory and infectious diseases.

In particular, the pharmacokinetic profile of N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide has been a focus of recent investigations. Researchers have been intrigued by its potential to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary studies suggest that this compound may have a reasonable bioavailability and a prolonged half-life upon oral administration, which are critical factors for therapeutic efficacy.

The synthesis of N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The incorporation of the tetrazole ring into the molecular framework necessitates careful handling to ensure high yields and purity. Advanced synthetic techniques have been employed to optimize these processes, resulting in more efficient and scalable production methods.

The biological activity of this compound has been evaluated through various in vitro and in vivo assays. Initial results indicate that N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide exhibits significant inhibitory effects on certain enzymes associated with metabolic disorders. These findings are particularly relevant given the increasing prevalence of such conditions worldwide. Further studies are underway to elucidate the mechanisms by which this compound exerts its effects at the molecular level.

One of the most compelling aspects of N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide is its potential for structural diversification. By modifying various functional groups within its framework, researchers can generate a library of derivatives with tailored pharmacological properties. This flexibility makes it an attractive scaffold for drug design and development programs aimed at addressing unmet medical needs.

The role of computational chemistry in studying compounds like N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and identify potential interactions with biological targets. These simulations provide valuable insights into the structure-function relationships of the compound and guide experimental efforts toward optimizing its therapeutic potential.

In conclusion，N-{1-(4-methoxyphenyl)-1H-1，2，3，4-tetrazol -5 -y l m e t h y l }a c e t am ide(CAS No. 920 475 -00 -9) represents a promising candidate for further pharmaceutical development。 Its unique structural features，combined with preliminary evidence of biological activity，make it an exciting prospect for researchers in medicinal chemistry。 As more studies are conducted，the full therapeutic potential of this compound will likely become clearer，leading to new opportunities for treating various diseases。